Cas no 2138165-69-0 (Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl-)

6-Bromo-4-ethyl-7-iodo-2-methylquinoline is a halogenated quinoline derivative characterized by its multi-substituted aromatic structure. The presence of bromo, iodo, ethyl, and methyl functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The electron-withdrawing and -donating substituents contribute to its versatility in cross-coupling reactions, such as Suzuki or Heck reactions, enabling the construction of complex heterocyclic frameworks. Its well-defined molecular structure ensures consistent performance in medicinal chemistry research, particularly in the development of bioactive compounds. The compound's stability under standard conditions facilitates handling and storage, while its high purity allows for precise synthetic modifications.

Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl- structure

2138165-69-0 structure

Product Name:Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl-

CAS No:2138165-69-0

MF:C₁₂H₁₁BrIN

MW:376.030914545059

CID:5288276

Update Time:2025-05-20

Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl-
- Inchi： 1S/C12H11BrIN/c1-3-8-4-7(2)15-12-6-11(14)10(13)5-9(8)12/h4-6H,3H2,1-2H3
- InChI Key： NPIIAKPYEIKQTE-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(Br)=C(I)C=2)C(CC)=CC=1C

Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-673318-0.05g	6-bromo-4-ethyl-7-iodo-2-methylquinoline	2138165-69-0	0.05g	$1129.0	2023-03-11
Enamine	EN300-673318-0.1g	6-bromo-4-ethyl-7-iodo-2-methylquinoline	2138165-69-0	0.1g	$1183.0	2023-03-11
Enamine	EN300-673318-0.25g	6-bromo-4-ethyl-7-iodo-2-methylquinoline	2138165-69-0	0.25g	$1235.0	2023-03-11
Enamine	EN300-673318-0.5g	6-bromo-4-ethyl-7-iodo-2-methylquinoline	2138165-69-0	0.5g	$1289.0	2023-03-11
Enamine	EN300-673318-1.0g	6-bromo-4-ethyl-7-iodo-2-methylquinoline	2138165-69-0	1g	$0.0	2023-06-07
Enamine	EN300-673318-2.5g	6-bromo-4-ethyl-7-iodo-2-methylquinoline	2138165-69-0	2.5g	$2631.0	2023-03-11
Enamine	EN300-673318-5.0g	6-bromo-4-ethyl-7-iodo-2-methylquinoline	2138165-69-0	5.0g	$3894.0	2023-03-11
Enamine	EN300-673318-10.0g	6-bromo-4-ethyl-7-iodo-2-methylquinoline	2138165-69-0	10.0g	$5774.0	2023-03-11

Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl- Related Literature

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3. An aptamer-based keypad lock system†

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Additional information on Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl-

Quinoline, 6-Bromo-4-Ethyl-7-Iodo-2-Methyl: A Comprehensive Overview

Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl, also known by its CAS number 2138165-69-0, is a complex organic compound belonging to the quinoline family. This compound is characterized by its unique structure, which includes a quinoline ring system with substituents at positions 2, 4, 6, and 7. The presence of bromine and iodine atoms at positions 6 and 7, respectively, along with an ethyl group at position 4 and a methyl group at position 2, makes this compound highly interesting for various applications in chemistry and materials science.

The quinoline framework is a well-known heterocyclic aromatic system that has been extensively studied due to its versatile properties. The substitution pattern in Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl introduces significant electronic and steric effects, which can influence its reactivity and functionality. Recent studies have highlighted the potential of such substituted quinolines in areas such as optoelectronics, catalysis, and drug discovery.

One of the most promising applications of Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl lies in its use as a precursor for advanced materials. Researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional materials and nanostructures. Its ability to form self-assembled monolayers and its compatibility with various surface modification techniques make it a valuable tool in nanotechnology.

In the field of catalysis, Quinoline, 6-bromo-4-ethyl-7-iodo-2-methyl has shown potential as a ligand in transition metal catalysts. The bromine and iodine substituents provide opportunities for coordinating with metal centers, while the ethyl and methyl groups contribute to the stability and selectivity of the catalysts. Recent studies have explored its role in asymmetric catalysis, where it has been used to facilitate enantioselective reactions with high efficiency.

The electronic properties of Quinoline, 6-bromo-4-ethyl-7-i